1-((3-(6-Ethoxypyridin-3-yl)-1,2,4-oxadiazol-5-yl)methyl)-3-(furan-2-ylmethyl)urea

• IUPAC Name: 1-[[3-(6-ethoxypyridin-3-yl)-1,2,4-oxadiazol-5-yl]methyl]-3-(furan-2-ylmethyl)urea
• InChI: InChI=1S/C16H17N5O4/c1-2-23-13-6-5-11(8-17-13)15-20-14(25-21-15)10-19-16(22)18-9-12-4-3-7-24-12/h3-8H,2,9-10H2,1H3,(H2,18,19,22)
• InChI Key: DPQJUYMDVMPECG-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=NC=C(C=C1)C2=NOC(=N2)CNC(=O)NCC3=CC=CO3
• Molecular Formula: C16H17N5O4
• Molecular Weight: 343.34 g/mol

Description

1-((3-(6-Ethoxypyridin-3-yl)-1,2,4-oxadiazol-5-yl)methyl)-3-(furan-2-ylmethyl)urea is a useful research compound. Its molecular formula is C16H17N5O4 and its molecular weight is 343.343. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization

• Compounds related to 1,2,4-oxadiazoles, including 1-((3-(6-Ethoxypyridin-3-yl)-1,2,4-oxadiazol-5-yl)methyl)-3-(furan-2-ylmethyl)urea, have been synthesized and characterized for their properties. For example, 3-amino-4-(5-methyl-1,2,4-oxadiazol-3-yl)furazan, a similar compound, was synthesized and characterized by NMR spectroscopy, IR, and elemental analysis (Yu et al., 2017).

Biological Activities

• Some oxadiazoles, like those structurally related to the queried compound, have been studied for their cytotoxic activities. For instance, hybrids of 1,3,4- or 1,2,5-oxadiazoles attached to ursane and lupane core showed marked cytotoxic activity towards certain cancer cells (Popov et al., 2020).
• Hetarylfuroxans, another category of compounds related to 1,2,5-oxadiazole, have shown cytotoxic effects and induced apoptosis in chronic myeloid leukemia K562 cells, suggesting potential therapeutic applications (Pukhov et al., 2019).

Antimicrobial Applications

• Some derivatives of 1,3,4-oxadiazoles have demonstrated antimicrobial activities. A study on the synthesis and antimicrobial evaluation of some 2,5 disubstituted 1,3,4-oxadiazole derivatives showed significant antibacterial activities against various bacteria (Jafari et al., 2017).

Spin-Crossover and Chelating Properties

• Some oxadiazole derivatives have been utilized in studies on spin-crossover iron(II) complexes and chelating properties. For example, a study on the chelating properties of transition metal chelates derived from benzofuran-1,3,4-oxadiazole combined molecules showed their potential in metal-ligand interactions (Varde & Acharya, 2017).